Cas no 1019100-44-7 (3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine
• CAS No: 1019100-44-7
• MF: C₂₂H₂₆N₆O
• MW: 390.481443881989
• CID: 5763054
• Update Time: 2025-05-26

3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(1,1-dimethylethyl)phenyl][4-[6-(1H-pyrazol-1-yl)-3-pyridazinyl]-1-piperazinyl]-
• 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine

• Inchi： 1S/C22H26N6O/c1-22(2,3)18-7-5-17(6-8-18)21(29)27-15-13-26(14-16-27)19-9-10-20(25-24-19)28-12-4-11-23-28/h4-12H,13-16H2,1-3H3
• InChI Key： YPMRMJBGHYXMDX-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(C)(C)C)C=C1)(N1CCN(C2=NN=C(N3C=CC=N3)C=C2)CC1)=O

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 628.7±55.0 °C(Predicted)
• pka: 4.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine

Research Brief on 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine (CAS: 1019100-44-7)

In recent years, the compound 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine (CAS: 1019100-44-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The tert-butylbenzoyl and pyrazolyl substituents contribute to its bioactivity, making it a subject of intense investigation for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Research indicates that 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine exhibits notable interactions with specific protein targets, particularly in pathways related to inflammation and oncology. Its ability to modulate key signaling molecules has positioned it as a candidate for further preclinical evaluation.

One of the key findings from the latest research is the compound's inhibitory effect on certain kinases, which play a critical role in cell proliferation and survival. In vitro assays have demonstrated its potency in suppressing kinase activity at nanomolar concentrations, suggesting its potential as a therapeutic agent for kinase-driven diseases. Additionally, structural-activity relationship (SAR) studies have been conducted to optimize its efficacy and reduce off-target effects.

The synthesis and characterization of 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine have also been refined to improve yield and purity. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to ensure the compound's structural integrity and consistency across batches. These advancements are crucial for its progression into clinical trials.

In conclusion, the ongoing research on 3-[4-(4-tert-butylbenzoyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine highlights its therapeutic potential and underscores the importance of continued investigation. Future studies should focus on in vivo efficacy, pharmacokinetics, and toxicology to fully assess its viability as a drug candidate. The compound's unique chemical properties and biological activity make it a promising addition to the arsenal of chemical biology tools and pharmaceutical agents.